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Compound of Interest

Compound Name: 3,4-Dibromophenol

Cat. No.: B166983

An In-depth Technical Guide to the Industrial Uses of 3,4-Dibromophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dibromophenol is a halogenated aromatic organic compound with the chemical formula
CeH4Br20. Its unique molecular structure, featuring a hydroxyl group and two bromine atoms
on the phenol ring, makes it a valuable intermediate in various industrial syntheses. This
technical guide provides a comprehensive overview of the primary industrial applications of
3,4-Dibromophenol, with a focus on its role in the manufacturing of pharmaceuticals, flame
retardants, and biocides. The guide also details its synthesis and presents key data in a
structured format for ease of reference.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,4-Dibromophenol is presented
below. This data is crucial for its handling, storage, and application in various chemical
processes.
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Property Value Reference
Molecular Formula CeHaBr20 [1]
Molecular Weight 251.90 g/mol [1]

CAS Number 615-56-5 [1]
Appearance Solid

Boiling Point 286.3+20.0 °C (Predicted) [2]

Density 2.095+0.06 g/cm3 (Predicted) [2]

pKa 8.43+0.18 (Predicted) [2]

IUPAC Name 3,4-dibromophenol [1]

Industrial Applications

The reactivity of the hydroxyl group and the influence of the bromine substituents make 3,4-
Dibromophenol a versatile precursor in organic synthesis.

Intermediate in Pharmaceutical and Agrochemical
Synthesis

3,4-Dibromophenol serves as a critical building block in the synthesis of more complex
molecules for the pharmaceutical and agrochemical industries.[3][4][5][6] Its functional groups
allow for a variety of chemical transformations, enabling the construction of novel active
ingredients.

One example of its application is in the synthesis of 2-(3,4-dibromophenoxy)acetic acid, a
process that involves the reaction of 3,4-dibromophenol with bromoacetic acid in the
presence of a base.[7]

Below is a generalized workflow for the synthesis of a derivative using 3,4-Dibromophenol as
a starting material.
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Caption: Generalized workflow for the synthesis of a derivative from 3,4-Dibromophenol.

Precursor for Flame Retardants

Brominated compounds are widely used as flame retardants due to their ability to interfere with
the combustion process in the gas phase.[8] Dibromophenols can be used as intermediates in
the synthesis of more complex brominated flame retardants.[9] For example, they can be used
as end-capping reagents for brominated bisphenol-A epoxy resins to enhance their flame
retardant effect.[9]
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The following diagram illustrates the logical relationship of 3,4-Dibromophenol as a precursor
in the production of flame-retardant polymers.
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Caption: Role of 3,4-Dibromophenol in flame retardant synthesis.

Potential as a Biocidal Agent

While direct evidence for the use of 3,4-Dibromophenol as a commercial biocide is limited,
related brominated phenols have demonstrated significant antimicrobial properties. For
instance, 2-(2',4'-dibromophenoxy)-4,6-dibromophenol, isolated from a marine sponge, has
shown potent antibacterial activity against various strains, including methicillin-resistant
Staphylococcus aureus (MRSA).[10] This suggests the potential for 3,4-Dibromophenol and
its derivatives to be explored for applications as biocides or disinfectants.[11]

Synthesis of 3,4-Dibromophenol

The industrial production of diboromophenols often involves the direct bromination of phenol. A
high-yield synthesis method for dibromophenol is described in the literature, which can be
adapted for the production of the 3,4-isomer.[12]

Experimental Protocol for Dibromophenol Synthesis

The following protocol is based on a patented method for the synthesis of dibromophenol with
a high yield.[12]

Materials:
e Phenol

e Molecular Bromine
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e 16-25% aqueous solution of Sodium Hypochlorite (NaOCI)
o Water

Reaction Conditions:

Medium: Agueous

Temperature: 20-40 °C

Reagent Ratio: Equimolar

Reagent Addition Time: 0.5-1 hour

Reaction Time: 2.5-5.0 hours

Aging Time: 2.5-5.0 hours

Procedure:

Prepare an aqueous solution of phenol.

 In areaction vessel maintained at 20-40 °C, add the molecular bromine and the sodium
hypochlorite solution to the phenol solution over a period of 0.5-1 hour with stirring.

 Allow the reaction to proceed for 2.5-5.0 hours at the same temperature.
« After the reaction is complete, let the reaction mass age for an additional 2.5-5.0 hours.

e The product, dibromophenol, can then be isolated and purified. This method reports yields of
98-99%.[12]

The workflow for this synthesis is illustrated below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://patents.google.com/patent/RU1768574C/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Reactants

Phenol

Molecular Bromine Sodium Hypochlorite Solution

Pro

Cess

y

Reaction Vessel
(Aqueous Medium, 20-40 °C)

'

Stirring and Reagent Addition :—
(0.5-

1 hr)

'

Reaction
(2.5-5.0 hr)

'

Aging
(2.5-5.0 hr)

Outvput

Isolation and Purification

i

Dibromophenol Product

(Yield: 98-99%)

Click to download full resolution via product page

Caption: Workflow for the high-yield synthesis of dibromophenol.
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Conclusion

3,4-Dibromophenol is a versatile chemical intermediate with significant potential in several
industrial sectors. Its primary applications lie in the synthesis of pharmaceuticals and
agrochemicals, where its specific structure allows for the creation of complex target molecules.
Furthermore, its role as a precursor in the manufacture of high-performance flame retardants
highlights its importance in material science. While its direct application as a biocide is not yet
established, the known antimicrobial properties of related brominated phenols suggest a
promising area for future research and development. The efficient and high-yield synthesis
methods available for dibromophenols further enhance the industrial viability of 3,4-
Dibromophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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